1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid;hydrochloride

• IUPAC Name: 1-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C16H20N4O4.ClH/c1-23-12-7-10-11(8-13(12)24-2)18-16(19-14(10)17)20-5-3-9(4-6-20)15(21)22;/h7-9H,3-6H2,1-2H3,(H,21,22)(H2,17,18,19);1H
• InChI Key: QIGTYRBOPBGSKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCC(CC3)C(=O)O)N)OC.Cl
• Molecular Formula: C16H21ClN4O4
• Molecular Weight: 368.81 g/mol
• CAS No.: 2503209-34-3

Description

1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid hydrochloride is a quinazoline derivative featuring a piperidine-4-carboxylic acid substituent at the 2-position of the quinazoline core. The compound is structurally related to clinically used alpha-1 adrenoceptor antagonists such as alfuzosin, terazosin, and prazosin, which share the 4-amino-6,7-dimethoxyquinazoline moiety but differ in their side-chain substituents . Its molecular formula is C₁₉H₂₃N₅O₄·HCl, with a molecular weight of 422.89 g/mol (calculated from and ).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride typically involves multiple steps, starting with the formation of the quinazoline core The initial step often includes the condensation of an appropriate amine with a methoxy-substituted quinazoline derivative

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure.

• Substitution: Substitution reactions can introduce new substituents at specific positions on the molecule.

Common Reagents and Conditions:

• Oxidation reactions may use reagents such as hydrogen peroxide or chromium-based oxidants.

• Reduction reactions might involve hydrogen gas and a suitable catalyst.

• Substitution reactions can be carried out using nucleophiles or electrophiles under controlled conditions.

Major Products Formed: The major products formed from these reactions include various derivatives of the original compound, which can have different biological or chemical properties.

Scientific Research Applications

1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride is used in several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex molecules.

• Biology: The compound is used in studies related to enzyme inhibition and receptor binding.

• Industry: The compound is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent at Quinazoline 2-Position	Molecular Weight (g/mol)	Key Functional Groups	Clinical Indications
Target Compound	Piperidine-4-carboxylic acid	422.89	Carboxylic acid, piperidine	Not reported
Alfuzosin Hydrochloride	N-methylpropylamino-tetrahydrofuran-2-carboxamide	425.90	Tetrahydrofuran carboxamide	BPH
Prazosin Hydrochloride	2-Furoyl-piperazine	419.87	Furoyl, piperazine	Hypertension, BPH
Terazosin Hydrochloride	Tetrahydrofuran-2-carbonyl-piperazine	423.90	Tetrahydrofuran carbonyl, piperazine	Hypertension, BPH
Doxazosin Mesylate	Benzodioxane carbonyl-piperazine	547.58	Benzodioxane carbonyl, piperazine	Hypertension, BPH
Bunazosin Hydrochloride	Butanone-piperazine	453.33	Ketone, piperazine	Hypertension (Japan-specific)

Pharmacological and Physicochemical Properties

• Solubility and Polarity : The carboxylic acid group in the target compound enhances polarity compared to the carboxamide (alfuzosin) or ketone (bunazosin) groups in analogs. This may improve aqueous solubility but reduce membrane permeability .
• Receptor Binding: The piperidine-4-carboxylic acid moiety could alter binding affinity to alpha-1 adrenoceptors. For example, alfuzosin’s tetrahydrofuran carboxamide optimizes selectivity for prostatic receptors, while prazosin’s furoyl group enhances vascular activity .
• Stability: The carboxylic acid group may increase susceptibility to degradation under acidic conditions, unlike alfuzosin, which degrades into N-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-methylpropane-1,3-diamine in acidic environments .

Therapeutic Potential

However, the carboxylic acid group may necessitate prodrug formulation (e.g., esterification) to enhance bioavailability, as seen in other drugs with polar functionalities .

Biological Activity

1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride is a compound of interest due to its potential biological activities, particularly in the fields of oncology and neuropharmacology. This compound features a quinazoline moiety, which is known for its diverse pharmacological properties.

Chemical Structure

The compound is characterized by the following structural formula:

$$\text{C}_{14}\text{H}_{18}\text{ClN}_{3}\text{O}_{3}$$

This structure includes a piperidine ring and a quinazoline derivative, which are crucial for its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Anticancer Activity : The compound has shown potential as an inhibitor of certain cancer cell lines.
• Neuroprotective Effects : Preliminary studies suggest it may have neuroprotective properties, making it a candidate for further exploration in neurodegenerative diseases.

The anticancer activity of 1-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid; hydrochloride is primarily attributed to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, it has been linked to the inhibition of histone deacetylases (HDACs), which play a significant role in cancer progression.

Case Studies

• In Vitro Studies : In one study, the compound was tested against various cancer cell lines, including K562 (chronic myeloid leukemia) and HeLa (cervical cancer). The results showed significant antiproliferative effects at concentrations as low as 2 µM, with a percentage inhibition rate (PIR) exceeding 60% in some cases .
• Structure-Activity Relationship (SAR) : A series of derivatives were synthesized to explore the SAR. Modifications to the quinazoline and piperidine rings revealed that certain substitutions enhanced HDAC inhibitory activity, leading to improved anticancer efficacy .

Table 1: Biological Activity Summary

Activity Type	Test System	Concentration	% Inhibition
Anticancer	K562 Cell Line	2 µM	63.49%
Anticancer	HeLa Cell Line	2 µM	74.91%
Neuroprotection	Neuronal Cells	Varies	TBD

Q & A

Q. What are the optimal synthetic routes for preparing 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidine-4-carboxylic acid hydrochloride with high purity?

Methodological Answer: The synthesis of this compound often involves multi-step reactions, including condensation of quinazoline precursors with piperidine derivatives. Key considerations include:

• Intermediate Control : Use intermediates like 1-(4-amino-6,7-dimethoxyquinazolin-2-yl)-4-carbonyl piperazine hydrochloride (as described in Patent No. 36/2007) to ensure regioselectivity and minimize side reactions .
• Degradation Mitigation : Avoid acidic conditions during salt formation (e.g., HCl), as traces of acid can degrade quinazoline derivatives into unwanted byproducts like N-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-methyl propane-1,3-diamine. Use methanolic HCl with ethyl acetate as an anti-solvent for crystallization .
• Purification : Employ recrystallization or column chromatography to isolate the final product. Monitor purity via HPLC (e.g., C18 columns with UV detection at 254 nm) .

Example Synthesis Protocol:

Step	Reagents/Conditions	Purpose	Yield Optimization
1	6,7-Dimethoxyquinazolin-4-amine + Piperidine-4-carboxylic acid derivative	Core structure assembly	Use anhydrous DMF, 80°C, 12h
2	HCl gas in methanol	Salt formation	Add ethyl acetate to precipitate product
3	Recrystallization (MeOH/EtOAc)	Purification	Slow cooling to 4°C enhances crystal purity

Q. How can researchers validate the structural integrity of this compound using spectroscopic and chromatographic methods?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$- and $^{13}C$-NMR spectra to confirm the quinazoline ring (δ 7.2–8.5 ppm for aromatic protons) and piperidine moiety (δ 1.5–3.5 ppm for aliphatic protons). Compare with spectral data of structurally similar compounds (e.g., 2-[1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl]ethyl phosphonic acid) .
• High-Performance Liquid Chromatography (HPLC) : Use a mobile phase of 0.1% trifluoroacetic acid in acetonitrile/water (60:40) to assess purity (>98%). Retention time and peak symmetry indicate stability .
• Mass Spectrometry (MS) : Confirm molecular weight (e.g., [M+H]$^+$ at m/z 405.2 for C$_{17}$H$_{21}$N$_4$O$_4$Cl) and fragmentation patterns .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in biological activity data across different assays?

Methodological Answer: Contradictions may arise from assay-specific conditions (e.g., pH, solvent effects, or cellular models). To address this:

• Standardized Assay Conditions : Use consistent buffer systems (e.g., PBS at pH 7.4) and solvent controls (≤0.1% DMSO) to minimize artifacts .
• Orthogonal Assays : Validate activity using both enzymatic (e.g., kinase inhibition) and cell-based assays (e.g., proliferation inhibition in cancer lines). Cross-reference with structurally similar compounds (e.g., piperidine-carboxylic acid derivatives) to identify scaffold-specific trends .
• Data Normalization : Express activity as IC$_{50}$ values relative to a positive control (e.g., staurosporine for kinase assays) to enable cross-study comparisons .

Example Data Analysis Table:

Assay Type	Target	Observed IC$_{50}$ (µM)	Potential Artifact Source	Mitigation Strategy
Enzymatic	Kinase X	0.5 ± 0.1	Solvent (DMSO) interference	Reduce DMSO to 0.05%
Cellular	Cancer Line Y	5.2 ± 1.3	Serum protein binding	Use serum-free medium

Q. How can researchers systematically evaluate the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Forced Degradation Studies : Expose the compound to:
  • Acidic/Base Conditions : 0.1M HCl or NaOH at 25°C for 24h. Monitor degradation via HPLC (e.g., new peaks at 8–10 min indicate hydrolysis) .
  • Oxidative Stress : 3% H$_2$O$_2$ at 40°C for 6h.
  • Thermal Stability : Store at 40°C/75% RH for 4 weeks. Use TGA/DSC to detect melting point shifts or hydrate formation .
• Kinetic Modeling : Calculate degradation rate constants (k) at different pH levels to predict shelf-life. For example, pseudo-first-order kinetics at pH 2.0 (k = 0.05 h$^{-1}$) vs. pH 7.4 (k = 0.001 h$^{-1}$) .

Q. How to design a study assessing the compound’s interaction with biological targets (e.g., kinases or GPCRs)?

Methodological Answer:

• Target Selection : Prioritize kinases or GPCRs with structural homology to known quinazoline-binding proteins (e.g., EGFR or adenosine receptors) .
• Binding Assays : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure affinity (K$_D$). For example, SPR with immobilized kinase domains and compound concentrations ranging from 1 nM–100 µM .
• Molecular Dynamics (MD) Simulations : Model the compound’s docking into the ATP-binding pocket of kinases. Validate predictions with mutagenesis (e.g., alanine scanning of key residues) .